Cas no 1094755-37-9 (N-(2-Bromo-5-methoxybenzyl)cyclopropanamine)

• Product Name: N-(2-Bromo-5-methoxybenzyl)cyclopropanamine
• CAS No: 1094755-37-9
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• MDL: MFCD11212543
• CID: 4679836
• Update Time: 2025-10-19

N-(2-Bromo-5-methoxybenzyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-5-methoxybenzyl)cyclopropanamine
• CQYCGEPAJBICEV-UHFFFAOYSA-N
• AM86297
• N-(2-Bromo-5-methoxybenzyl)cyclopropanamine

• MDL： MFCD11212543
• Inchi： 1S/C11H14BrNO/c1-14-10-4-5-11(12)8(6-10)7-13-9-2-3-9/h4-6,9,13H,2-3,7H2,1H3
• InChI Key： CQYCGEPAJBICEV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CNC1CC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 331.0±27.0 °C at 760 mmHg
• Flash Point: 154.0±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(2-Bromo-5-methoxybenzyl)cyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(2-Bromo-5-methoxybenzyl)cyclopropanamine

N-(2-Bromo-5-methoxybenzyl)cyclopropanamine: A Comprehensive Overview

N-(2-Bromo-5-methoxybenzyl)cyclopropanamine, also known by its CAS number 1094755-37-9, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a cyclopropane ring with an amine group and a substituted benzyl moiety. The presence of the bromine and methoxy groups on the benzene ring introduces additional complexity and functionality to the molecule, making it a valuable substrate for various chemical transformations.

The synthesis of N-(2-Bromo-5-methoxybenzyl)cyclopropanamine typically involves a multi-step process, often starting from readily available starting materials. The cyclopropane ring can be introduced through various methods, such as the Simmons-Smith reaction or through metal-catalyzed cyclization processes. The substitution pattern on the benzene ring—specifically the bromine at position 2 and the methoxy group at position 5—plays a crucial role in determining the reactivity and selectivity of the compound in subsequent reactions.

Recent studies have highlighted the potential of cyclopropane-containing compounds in drug discovery. The unique strain energy associated with the cyclopropane ring can lead to interesting pharmacological properties, such as increased bioavailability or enhanced binding affinity to target proteins. In particular, compounds like N-(2-Bromo-5-methoxybenzyl)cyclopropanamine have shown promise in preliminary assays targeting various disease states, including cancer and inflammatory conditions.

The substitution pattern on the benzene ring further enhances the versatility of this compound. The bromine atom at position 2 serves as an excellent leaving group, enabling nucleophilic aromatic substitution reactions under appropriate conditions. Meanwhile, the methoxy group at position 5 can act as a directing group, influencing the regioselectivity of subsequent reactions. This combination makes N-(2-Bromo-5-methoxybenzyl)cyclopropanamine an ideal building block for constructing more complex molecular architectures.

In terms of applications, cyclopropane-containing compounds are increasingly being explored in materials science as well. Their rigid structure and unique electronic properties make them suitable candidates for developing advanced materials, such as high-performance polymers or organic semiconductors. Additionally, the presence of functional groups like bromine and methoxy can be exploited to introduce additional functionality into these materials.

The study of N-(2-Bromo-5-methoxybenzyl)cyclopropanamine has also contributed to our understanding of fundamental organic reaction mechanisms. For instance, investigations into its reactivity under different conditions have provided insights into how strained rings influence reaction pathways and selectivity. These findings have important implications for both academic research and industrial applications.

In conclusion, N-(2-Bromo-5-methoxybenzyl)cyclopropanamine is a versatile compound with a wide range of potential applications in organic synthesis, drug discovery, and materials science. Its unique structure and functional groups make it an invaluable tool for chemists seeking to explore new chemical space and develop innovative solutions to pressing challenges in these fields.